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Compound of Interest

Compound Name: Isobutyl valerate

Cat. No.: B076362 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling and disposal of Isobutyl
Valerate. Adherence to these procedures is essential for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Quantitative Data
Isobutyl valerate is a flammable liquid and requires careful handling to prevent ignition and

exposure.[1][2][3][4][5][6][7][8] The following table summarizes key quantitative data for

Isobutyl Valerate.
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Property Value Source

CAS Number 589-59-3 [1][2]

Molecular Formula C₉H₁₈O₂ [2]

Molecular Weight 158.24 g/mol [2]

Flash Point 38 °C (100.4 °F) [9]

Boiling Point 147 - 149 °C (296.6 - 300.2 °F) [9]

Flammability Flammable Liquid (Category 3) [5][6]

Occupational Exposure Limits

No specific OSHA, NIOSH, or

ACGIH limits established.

Handle with good ventilation.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Isobutyl Valerate to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Hand Protection

Nitrile rubber gloves.[2] Use

proper glove removal

technique to avoid skin

contact.[2]

Protects against skin contact.

While direct chemical

resistance data for Isobutyl

Valerate is limited, nitrile

gloves offer good protection

against a range of chemicals.

For prolonged or immersive

contact, consult the glove

manufacturer's resistance data

for similar esters.

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.[10][11]

Protects eyes from splashes.

Face Protection
Face shield worn over safety

glasses.

Required when there is a risk

of splashing or a highly

exothermic reaction.[12]

Body Protection

Flame-retardant lab coat or a

100% cotton lab coat.[5]

Ensure it is buttoned and fits

properly.

Provides a barrier against

splashes and is preferable to

synthetic materials that can

melt.[5]

Footwear Closed-toe, closed-heel shoes. Protects feet from spills.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area or a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

may be necessary.

Prevents inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol
Follow these steps to ensure the safe handling of Isobutyl Valerate in a laboratory setting.
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3.1. Preparation

Review the Safety Data Sheet (SDS): Before beginning work, thoroughly read and

understand the SDS for Isobutyl Valerate.[2]

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a certified

chemical fume hood, to prevent the accumulation of flammable vapors.[3][5]

Remove Ignition Sources: Keep the work area free of open flames, hot surfaces, sparks, and

other potential ignition sources.[3][4][5] Use explosion-proof electrical equipment where

necessary.[1]

Assemble PPE: Don all required personal protective equipment as specified in the table

above.

Prepare for Spills: Have a chemical spill kit readily available.

3.2. Handling and Use

Grounding: When transferring from a bulk container, ensure both containers are electrically

bonded and grounded to prevent static discharge.[3]

Container Management: Keep the Isobutyl Valerate container tightly closed when not in

use.[5]

Dispensing: When dispensing, do so slowly to minimize splashing and vapor generation.

Heating: Never heat Isobutyl Valerate with an open flame.[5] Use a heating mantle, water

bath, or other controlled heating source.

3.3. Post-Handling

Decontamination: Wipe down the work area with an appropriate solvent and then soap and

water.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b076362?utm_src=pdf-body
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.geniescientific.com/flammable-chemical-storage-best-practices-for-laboratories/
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.nextdayscience.com/blog/a-guide-to-some-best-practices-liquid-lab-handling.htm
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.benchchem.com/product/b076362?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b076362?utm_src=pdf-body
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store Isobutyl Valerate in a cool, dry, well-ventilated area in a tightly sealed

container, away from incompatible materials such as strong oxidizing agents.[2] Store in a

designated flammable liquids storage cabinet.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Isobutyl Valerate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Collection

Designated Waste Container: Collect all Isobutyl Valerate waste in a dedicated, properly

labeled, and leak-proof container. The container must be compatible with the chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," "Flammable Liquid,"

and "Isobutyl Valerate."[8]

Segregation: Do not mix Isobutyl Valerate waste with other incompatible waste streams.[8]

Container Filling: Do not fill the waste container to more than 90% capacity to allow for vapor

expansion.

4.2. Contaminated Materials

Solid Waste: Dispose of contaminated items such as gloves, absorbent pads, and paper

towels as solid chemical waste. Place them in a sealed bag or container that is properly

labeled.

Empty Containers: Triple-rinse empty Isobutyl Valerate containers with a suitable solvent.

Collect the rinsate as hazardous waste. After rinsing, the container may be disposed of as

regular solid waste, or preferably, reused for compatible waste collection after appropriate

relabeling.[8]

4.3. Storage and Disposal

Temporary Storage: Store the sealed waste container in a designated hazardous waste

accumulation area, which should be a cool, well-ventilated location away from ignition

sources.
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Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal company.[6][7] Do not dispose of Isobutyl Valerate down the drain or in regular

trash.[1]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2]

Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal. For large spills, evacuate the area and

contact your institution's emergency response team.

Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[2]

This document is intended as a guide and should be supplemented by your institution's specific

safety protocols and the full Safety Data Sheet (SDS) for Isobutyl Valerate.
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Workflow for Handling and Disposal of Isobutyl Valerate

Start: 
Handling Isobutyl Valerate

1. Preparation:
- Review SDS

- Ensure Ventilation (Fume Hood)
- Remove Ignition Sources

- Don PPE

2. Handling & Use:
- Grounding during transfer

- Keep container closed
- Dispense slowly

- No open flames for heating

3. Post-Handling:
- Decontaminate work area

- Wash hands
- Proper storage

4. Waste Collection:
- Designated, labeled container
- Segregate from incompatibles

During/After Use

5. Disposal:
- Store in hazardous waste area

- Arrange professional disposal (EHS)

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Isobutyl Valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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